Cas no 57477-71-1 ((2-cyanobenzothiophen-3-yl) acetate)

• Product Name: (2-cyanobenzothiophen-3-yl) acetate
• CAS No: 57477-71-1
• MF: C₁₁H₇NO₂S
• MW: 217.243781328201
• CID: 1605003
• Update Time: 2024-08-30

(2-cyanobenzothiophen-3-yl) acetate Chemical and Physical Properties

Names and Identifiers

• (2-cyanobenzothiophen-3-yl) acetate
• 2-Cyan-1-benzothiophen-3-ylacetat
• 2-cyano-1-benzothiophen-3-yl acetate
• LogP
• Benzo[b]thiophene-2-carbonitrile, 3-(acetyloxy)-

• Inchi： 1S/C11H7NO2S/c1-7(13)14-11-8-4-2-3-5-9(8)15-10(11)6-12/h2-5H,1H3
• InChI Key： HSLJSPMODSWWJW-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(OC(C)=O)=C(C#N)S2

Computed Properties

• Exact Mass: 217.01981

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 400.3±30.0 °C(Predicted)
• PSA: 50.09